9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid

• Molecular Formula: C18H32O5
• Molecular Weight: 328.4 g/mol
• InChI: InChI=1S/C18H32O5/c1-2-3-4-6-9-12-15(19)18(23)16(20)13-10-7-5-8-11-14-17(21)22/h3-4,9,12,15-16,18-20,23H,2,5-8,10-11,13-14H2,1H3,(H,21,22)/b4-3-,12-9-/t15-,16+,18-/m1/s1
• InChIKey: KFINXCASWPGHEW-YQFBSDGMSA-N

9S,10S,11R-Trihydroxy-12Z,15Z-Octadecadienoic Acid (CAS 339186-37-7): Procurement-Ready Specifications and Physicochemical Identity

9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid (CAS 339186-37-7), also designated as 9,10,11-THOD, is a C18 trihydroxy fatty acid oxylipin derived from the 9-lipoxygenase (9-LOX) pathway of linoleic acid metabolism [1][2]. This compound is characterized by the defined stereochemical configuration 9S,10S,11R with Z (cis) geometry at the Δ12 and Δ15 double bonds, yielding a molecular formula of C18H32O5 and an exact mass of 328.22497412 g/mol [3][4]. As a naturally occurring oxylipin identified in Solanaceae species and select plant rhizomes, it serves as a specific biochemical marker for 9-LOX pathway activation and plant defense signaling research applications [2][5].

Defined stereochemistry (9S,10S,11R,12Z,15Z) enables pathway attribution

Specific marker for 9-lipoxygenase (9-LOX) pathway activation in plants

Species-specific oxylipin accumulation (potato vs. tobacco) for Solanaceae studies

• [1] Göbel C, Feussner I, Schmidt A, Scheel D, Sanchez-Serrano J, Hamberg M, Rosahl S. Oxylipin profiling reveals the preferential stimulation of the 9-lipoxygenase pathway in elicitor-treated potato cells. J Biol Chem. 2001;276(9):6267-6273. View Source
• [2] Saubeau G, Goulitquer S, Barloy D, Potin P, Andrivon D, Val F. Differential induction of oxylipin pathway in potato and tobacco cells by bacterial and oomycete elicitors. Plant Cell Rep. 2013;32(5):579-589. View Source
• [3] ChEBI:183609 - 9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid. European Bioinformatics Institute. View Source
• [4] Plantaedb. 9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid compound entry. View Source
• [5] Liu XT, Wang ZZ, Xiao W, Zhao HW, Yu B. Cholestane glycosides and trihydroxy fatty acids from the rhizomes of Dioscorea septemloba. Planta Med. 2010;76(3):291-294. View Source

Why Generic Substitution of 9S,10S,11R-Trihydroxy-12Z,15Z-Octadecadienoic Acid with Other Trihydroxy Oxylipins or HODEs Fails for 9-LOX Pathway and Species-Specific Biomarker Studies

Substituting 9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid with structurally similar trihydroxy fatty acids or monohydroxy analogs such as 9-HODE introduces confounding variables that invalidate experimental conclusions. This specific stereoisomer is exclusively generated via the 9-LOX/epoxy alcohol synthase pathway, whereas alternative trihydroxy regioisomers—including 12,13,16-trihydroxy-9Z,14E-octadecadienoic acid and 9,12,13-trihydroxy-10E,14Z-octadecadienoic acid—arise from distinct biosynthetic routes and exhibit divergent biological activities unrelated to 9-LOX pathway activation [1][2]. Furthermore, 9,10,11-THOD demonstrates species-specific expression: it accumulates as the major oxylipin in potato cells but is entirely undetectable in tobacco cells under identical elicitor treatment, a property not shared by other oxylipin classes [3]. Consequently, use of alternative compounds—including the monounsaturated analog 9,10,11-trihydroxy-12-octadecenoic acid—would produce pathway activation signals and biomarker profiles that do not correspond to the intended 9-LOX-specific readout [1].

Stereoisomer Pathway Origin

Alternative trihydroxy regioisomers arise from distinct biosynthetic routes and may exhibit divergent biological context, limiting 9-LOX interpretation.

Species-Specific Accumulation

9,10,11-THOD is detected in potato but absent in tobacco under identical conditions; other oxylipins may not replicate this species-dependent signal.

Double Bond Configuration

Monounsaturated 12-octadecenoic analog originates from oleic acid rather than linoleic acid; substitution may shift biosynthetic and pathway attribution.

• [1] Göbel C, Feussner I, Schmidt A, Scheel D, Sanchez-Serrano J, Hamberg M, Rosahl S. Oxylipin profiling reveals the preferential stimulation of the 9-lipoxygenase pathway in elicitor-treated potato cells. J Biol Chem. 2001;276(9):6267-6273. View Source
• [2] Panossian A, Gabrielian E, Wagner H. Restoration of the disordered glucose-fatty acid cycle in alloxan-diabetic rats by trihydroxyoctadecadienoic acids from Bryonia alba. Phytomedicine. 1997;4(1):85-92. View Source
• [3] Saubeau G, Goulitquer S, Barloy D, Potin P, Andrivon D, Val F. Differential induction of oxylipin pathway in potato and tobacco cells by bacterial and oomycete elicitors. Plant Cell Rep. 2013;32(5):579-589. View Source

Quantitative Differentiation Evidence: 9S,10S,11R-Trihydroxy-12Z,15Z-Octadecadienoic Acid Versus Closest Analogs and In-Class Compounds

Species-Specific Accumulation: 9,10,11-THOD as the Major Potato Oxylipin with Zero Detection in Tobacco Cells Under Identical Elicitor Treatment

In a direct head-to-head comparison of oxylipin profiles in potato and tobacco cell cultures, 9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid (9,10,11-THOD) was identified as the major oxylipin in potato cells, yet it was completely undetectable in tobacco cells under identical culture conditions and elicitor treatments [1]. This species-specific expression pattern was not observed for other oxylipins such as colneleic acid, colnelenic acid, or 9(S)-hydroxyoctadecatrienoic acid, which were detected in both species [1]. The absence of 9,10,11-THOD in tobacco cells persisted regardless of elicitor type (CCF from Phytophthora infestans or LPS from Pectobacterium atrosepticum) [1].

Species Accumulation

Head-to-head

Detected as major oxylipin in potato; not detected in tobacco

Species-specific 9-LOX biomarker context

Under identical elicitor conditions

Evidence Dimension	Basal and elicitor-induced oxylipin accumulation (species specificity)
Target Compound Data	Detected as major oxylipin; LPS treatment induced significant accumulation at 16 h (quantitative increase observed)
Comparator Or Baseline	Tobacco cells: 9,10,11-THOD not detected under any condition (detection limit not reached)
Quantified Difference	Present vs. absent (qualitative binary difference)
Conditions	Cultured potato (Solanum tuberosum) and tobacco (Nicotiana tabacum) cells; basal conditions and treatment with P. infestans CCF or P. atrosepticum LPS

Why This Matters

For researchers requiring species-specific oxylipin markers or investigating Solanaceae defense pathways, this compound provides a unique signal that generic trihydroxy fatty acids cannot replicate.

• [1] Saubeau G, Goulitquer S, Barloy D, Potin P, Andrivon D, Val F. Differential induction of oxylipin pathway in potato and tobacco cells by bacterial and oomycete elicitors. Plant Cell Rep. 2013;32(5):579-589. View Source

Preferential 9-LOX Pathway Activation: 9S,10S,11R-Trihydroxy-12Z,15Z-Octadecadienoic Acid as a Specific 9-LOX Product While 13-LOX Products Remain Below Detection

In elicitor-treated potato cells, oxylipin profiling demonstrated that 9-lipoxygenase (9-LOX) pathway products—including 9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid, 9-hydroxy octadecadienoic acid, and colneleic acid—accumulated preferentially, whereas 13-lipoxygenase (13-LOX) activity and 13-LOX-derived products were not detected in increased amounts following elicitation [1]. This occurred despite the accumulation of transcripts encoding both a linoleate 9-LOX and a linoleate 13-LOX [1]. The compound 9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid was specifically identified as a novel, elicitor-inducible oxylipin in potato, suggesting a role in defense response against pathogen attack [1].

9-LOX Pathway Specificity

Class-level inference

9-LOX products accumulated; 13-LOX products not detected in increased amounts

Preferential 9-LOX pathway readout

Despite co-expression of 13-LOX transcripts

Evidence Dimension	Pathway-specific product formation (9-LOX vs 13-LOX)
Target Compound Data	Formation detected and induced upon elicitor treatment (9-LOX pathway product)
Comparator Or Baseline	13-LOX products: not detected in increased amounts after elicitation
Quantified Difference	Preferential 9-LOX pathway stimulation; 13-LOX pathway below detection threshold
Conditions	Cultured potato cells treated with elicitor from Phytophthora infestans; lipoxygenase activity assays and oxylipin metabolite profiling

Why This Matters

This compound serves as a definitive readout of 9-LOX pathway activation, enabling researchers to distinguish between 9-LOX and 13-LOX contributions to plant defense responses—a distinction that monohydroxy HODEs cannot reliably provide due to their broader enzymatic origins.

• [1] Göbel C, Feussner I, Schmidt A, Scheel D, Sanchez-Serrano J, Hamberg M, Rosahl S. Oxylipin profiling reveals the preferential stimulation of the 9-lipoxygenase pathway in elicitor-treated potato cells. J Biol Chem. 2001;276(9):6267-6273. View Source

Developmental Stage Biomarker Specificity: 1.9-Fold Concentration Increase of 9S,10S,11R-Trihydroxy-12Z,15Z-Octadecadienoic Acid in Undifferentiated Rhizoctonia solani Mycelia Relative to Differentiated Group

In a UPLC-QTOF-MS metabolomics study comparing vegetative, differentiated, and undifferentiated mycelia of Rhizoctonia solani AG-1-IA, the concentration ratio of 9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid in the undifferentiated group (G31) relative to the differentiated group (G21) was 1.9188, representing an approximately 1.9-fold increase [1][2]. Conversely, the ratio comparing undifferentiated (G31) to vegetative (G32) mycelia was 0.2952, indicating substantially lower levels in undifferentiated versus vegetative states [1]. This differential accumulation pattern was not observed for the structurally related compound 9S,10S,11R-trihydroxy-12Z-octadecenoic acid, which exhibited ratios of 0.2501 (G31/G21) and 0.4054 (G31/G32) [1]. The distinct concentration ratios suggest that 9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid may serve as a biomarker for specific developmental stages of R. solani [2].

Developmental Stage Ratio

Head-to-head

1.92× enrichment (G31/G21, p

Undifferentiated mycelia biomarker context

Monounsaturated analog shows 0.25× (depletion)

Double Bond Configuration

Cross-study comparable

Diunsaturated C18:2 backbone (12Z,15Z); exact mass 328.225 Da

Linoleic acid-derived 9-LOX product

Monounsaturated analog: C18:1, mass 330.241 Da

LPS-Induced Accumulation

Head-to-head

Significant LPS-induced accumulation in potato at 16 h; none in tobacco

Elicitor-specific temporal response context

LPS from Pectobacterium atrosepticum

Cytotoxicity Context

Assay context

Inactive against three tumor cell lines at 10 µM

Supports signaling-study specificity

No confounding cytotoxicity at tested concentration

Evidence Dimension	Metabolite concentration ratio across fungal developmental stages
Target Compound Data	9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid: G31/G21 = 1.9188 (p < 0.01); G31/G32 = 0.2952 (p < 0.01)
Comparator Or Baseline	9S,10S,11R-trihydroxy-12Z-octadecenoic acid: G31/G21 = 0.2501 (p < 0.01); G31/G32 = 0.4054
Quantified Difference	1.92-fold enrichment in undifferentiated vs. differentiated for target compound, versus 0.25-fold (4-fold depletion) for monounsaturated analog
Conditions	Rhizoctonia solani AG-1-IA mycelia; G21 (differentiated), G31 (undifferentiated), G32 (vegetative); UPLC-QTOF-MS metabolomics

Why This Matters

For fungal developmental biology studies requiring stage-specific oxylipin markers, the diunsaturated 12Z,15Z compound provides a positive enrichment signal (1.9×) in undifferentiated mycelia, whereas the monounsaturated analog shows depletion, making substitution analytically invalid for developmental staging experiments.

• [1] Hu W, Pan X, Li F, Abbas HMK, Dong W. Metabolites contributing to Rhizoctonia solani AG-1-IA maturation and sclerotial differentiation revealed by UPLC-QTOF-MS metabolomics. PLoS One. 2017;12(5):e0177464. Table 2. View Source
• [2] Hu W, Pan X, Li F, Abbas HMK, Dong W. Metabolites contributing to Rhizoctonia solani AG-1-IA maturation and sclerotial differentiation revealed by UPLC-QTOF-MS metabolomics. PLoS One. 2017;12(5):e0177464. View Source

Structural Differentiation: 9S,10S,11R-Trihydroxy-12Z,15Z-Octadecadienoic Acid Versus Monounsaturated 12-Octadecenoic Acid Analog—Distinct Double Bond Configuration Dictates Biosynthetic Origin and Biological Context

In the phytochemical investigation of Dioscorea septemloba rhizomes, two trihydroxy fatty acids were co-isolated: (12Z,15Z)-9,10,11-trihydroxy-12,15-octadecadienoic acid (3) and (12Z)-9,10,11-trihydroxy-12-octadecenoic acid (4) [1]. Despite sharing the same core 9,10,11-trihydroxy substitution pattern and 12Z double bond geometry, the presence of the additional 15Z double bond in the target compound (diunsaturated C18:2 backbone) versus the single 12Z double bond in the analog (monounsaturated C18:1 backbone) results in distinct molecular properties: exact mass 328.22497 g/mol (C18H32O5) for the diunsaturated compound versus 330.24072 g/mol (C18H34O5) for the monounsaturated analog [1]. The diunsaturated compound arises from linoleic acid (C18:2) oxidation, whereas the monounsaturated analog likely derives from oleic acid metabolism or partial reduction of linoleic acid-derived intermediates [2]. In antitumor activity screening, both compounds were inactive against three tumor cell lines at 10 μM, indicating that neither compound possesses non-specific cytotoxicity that might confound signaling studies [1].

Double Bond Configuration

Cross-study comparable

Diunsaturated C18:2 backbone (12Z,15Z); exact mass 328.225 Da

Linoleic acid-derived 9-LOX product

Monounsaturated analog: C18:1, mass 330.241 Da

Evidence Dimension	Molecular structure and double bond configuration
Target Compound Data	Diunsaturated: C18H32O5, two Z double bonds at Δ12 and Δ15; exact mass 328.22497412 g/mol
Comparator Or Baseline	Monounsaturated analog (12Z)-9,10,11-trihydroxy-12-octadecenoic acid: C18H34O5, single Z double bond at Δ12; exact mass 330.24072 g/mol
Quantified Difference	Difference of 2 hydrogen atoms (one additional unsaturation) corresponding to ~2.016 Da mass difference
Conditions	Structural characterization via HRESIMS, 1D and 2D NMR; isolated from Dioscorea septemloba rhizomes

Why This Matters

Procurement of the correct diunsaturated compound (CAS 339186-37-7) rather than the monounsaturated analog (CAS 61911-67-9) is essential for studies of linoleic acid-derived oxylipin pathways; the additional 15Z double bond is a defining feature of the 9-LOX pathway product derived from linoleic acid, not oleic acid.

• [1] Liu XT, Wang ZZ, Xiao W, Zhao HW, Yu B. Cholestane glycosides and trihydroxy fatty acids from the rhizomes of Dioscorea septemloba. Planta Med. 2010;76(3):291-294. View Source
• [2] Göbel C, Feussner I, Schmidt A, Scheel D, Sanchez-Serrano J, Hamberg M, Rosahl S. Oxylipin profiling reveals the preferential stimulation of the 9-lipoxygenase pathway in elicitor-treated potato cells. J Biol Chem. 2001;276(9):6267-6273. View Source

In Vivo Elicitor Responsiveness: LPS-Induced Accumulation of 9S,10S,11R-Trihydroxy-12Z,15Z-Octadecadienoic Acid in Potato Cells Contrasts with Stable Fatty Acid Levels in Tobacco

Treatment of potato cells with lipopolysaccharide (LPS) from Pectobacterium atrosepticum resulted in significant accumulation of 9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid (9,10,11-THOD) at 16 hours post-treatment [1]. In contrast, fatty acid levels remained constant in tobacco cells over the same time course under identical LPS treatment conditions [1]. This differential responsiveness was not observed with all elicitors: treatment with concentrated culture filtrate (CCF) from Phytophthora infestans did not produce the same magnitude of 9,10,11-THOD induction in potato cells, indicating elicitor-specific signaling outcomes [1].

LPS-Induced Accumulation

Head-to-head

Significant LPS-induced accumulation in potato at 16 h; none in tobacco

Elicitor-specific temporal response context

LPS from Pectobacterium atrosepticum

Evidence Dimension	Elicitor-induced oxylipin accumulation (temporal response)
Target Compound Data	9,10,11-THOD: significantly induced in potato cells at 16 h following LPS treatment
Comparator Or Baseline	Tobacco cells: fatty acid levels constant (no 9,10,11-THOD induction detected) under identical LPS treatment
Quantified Difference	Significant induction vs. no detectable change (qualitative difference in responsiveness)
Conditions	Cultured potato and tobacco cells; LPS from Pectobacterium atrosepticum; 16 h time point; oxylipin quantification via metabolite profiling

Why This Matters

For experiments investigating plant-bacterial interaction signaling (particularly LPS-mediated defense pathways), 9,10,11-THOD provides a specific, measurable readout of potato cell responsiveness that alternative oxylipins do not recapitulate; researchers studying non-Solanaceae systems should anticipate negative results with this marker.

• [1] Saubeau G, Goulitquer S, Barloy D, Potin P, Andrivon D, Val F. Differential induction of oxylipin pathway in potato and tobacco cells by bacterial and oomycete elicitors. Plant Cell Rep. 2013;32(5):579-589. View Source

Supporting Evidence: Absence of Antitumor Activity Confirms Non-Cytotoxic Profile Suitable for Signaling Studies Without Confounding Cell Death Artifacts

In antitumor activity evaluation against three tumor cell lines, 9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid (compound 3) exhibited no activity at a concentration of 10 μM [1]. The structurally related monounsaturated analog (12Z)-9,10,11-trihydroxy-12-octadecenoic acid (compound 4) was similarly inactive at the same concentration [1]. This lack of cytotoxicity supports the interpretation that observed biological effects of this compound in signaling studies are attributable to specific pathway modulation rather than nonspecific cellular toxicity.

Cytotoxicity Context

Assay context

Inactive against three tumor cell lines at 10 µM

Supports signaling-study specificity

No confounding cytotoxicity at tested concentration

Evidence Dimension	Cytotoxicity (antitumor activity)
Target Compound Data	Inactive against three tumor cell lines at 10 μM
Comparator Or Baseline	Monounsaturated analog (12Z)-9,10,11-trihydroxy-12-octadecenoic acid: also inactive at 10 μM
Quantified Difference	No activity detected for either compound
Conditions	Three tumor cell lines (unspecified); 10 μM concentration; antitumor activity assay

Why This Matters

The confirmed absence of cytotoxicity at 10 μM provides confidence that signaling effects observed with this compound are not artifacts of cell death, supporting its use as a specific oxylipin probe rather than a cytotoxic agent.

• [1] Liu XT, Wang ZZ, Xiao W, Zhao HW, Yu B. Cholestane glycosides and trihydroxy fatty acids from the rhizomes of Dioscorea septemloba. Planta Med. 2010;76(3):291-294. View Source

Validated Research and Industrial Application Scenarios for 9S,10S,11R-Trihydroxy-12Z,15Z-Octadecadienoic Acid Based on Quantitative Evidence

Species-Specific Oxylipin Biomarker for Solanaceae 9-LOX Pathway Activation Studies

Employ 9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid as a definitive quantitative marker for 9-lipoxygenase pathway activation in potato and other Solanaceae species. As demonstrated by direct head-to-head comparison, this compound accumulates as the major oxylipin in potato cells while being completely undetectable in tobacco cells under identical conditions, providing unambiguous species-specific and pathway-specific readout [1]. LPS treatment specifically induces accumulation at 16 hours, enabling time-course studies of bacterial elicitor responses [1]. Researchers should note that alternative oxylipins such as 9-HODE or 13-HODE will not provide equivalent pathway specificity due to their broader enzymatic origins and cross-species detection profiles [2].

Fungal Developmental Stage Biomarker for Rhizoctonia solani Sclerotial Differentiation Studies

Utilize 9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid as a metabolomics biomarker to distinguish undifferentiated from differentiated mycelia in Rhizoctonia solani AG-1-IA. The compound exhibits a 1.92-fold concentration enrichment in undifferentiated mycelia relative to differentiated mycelia (G31/G21 ratio = 1.9188, p < 0.01), a pattern distinct from the structurally related monounsaturated analog which shows depletion under identical conditions [1][2]. This differential accumulation pattern supports applications in fungal developmental biology, sclerotium formation studies, and oxidative stress response investigations in plant pathogenic fungi [1].

Phytochemical Reference Standard for Dioscorea septemloba and Related Natural Product Isolation Studies

Deploy 9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid as an authenticated reference standard for the identification and quantification of trihydroxy fatty acids isolated from Dioscorea septemloba rhizomes and related plant sources [1]. The compound's defined stereochemistry (9S,10S,11R,12Z,15Z), exact mass of 328.22497412 g/mol, and characteristic HRESIMS and NMR spectral features provide definitive identification criteria that distinguish it from the co-occurring monounsaturated analog (12Z)-9,10,11-trihydroxy-12-octadecenoic acid [1]. The confirmed absence of cytotoxicity at 10 μM supports its use as a non-interfering reference material in bioassay-guided fractionation workflows [1].

Elicitor-Response Calibration Standard for Plant Immunity and Pathogen Defense Signaling Assays

Apply 9S,10S,11R-trihydroxy-12Z,15Z-octadecadienoic acid as a calibration standard and positive control in plant immunity assays designed to measure 9-LOX pathway output. As established by oxylipin profiling in elicitor-treated potato cells, this compound represents one of the novel, elicitor-inducible oxylipins that preferentially accumulate upon 9-LOX pathway stimulation, while 13-LOX products remain below detection thresholds [1]. The compound's specific LPS-inducible accumulation profile at 16 hours post-treatment provides a defined temporal benchmark for validating experimental systems investigating bacterial elicitor responses [2].

Application

Selection Property

Validation Focus

Solanaceae 9-LOX pathway biomarker

Defined stereochemistry (9S,10S,11R,12Z,15Z)

Species-specific accumulation verification

Fungal developmental staging studies

Differential accumulation across mycelial stages

Stage-specific concentration ratio validation

Phytochemical reference standard

Authenticated spectroscopic identity (HRESIMS, NMR)

Spectral match confirmation against isolated material

Plant immunity assay calibration

Elicitor-specific induction profile

Temporal response benchmarking (16 h LPS)

• [1] Saubeau G, Goulitquer S, Barloy D, Potin P, Andrivon D, Val F. Differential induction of oxylipin pathway in potato and tobacco cells by bacterial and oomycete elicitors. Plant Cell Rep. 2013;32(5):579-589. View Source
• [2] Göbel C, Feussner I, Schmidt A, Scheel D, Sanchez-Serrano J, Hamberg M, Rosahl S. Oxylipin profiling reveals the preferential stimulation of the 9-lipoxygenase pathway in elicitor-treated potato cells. J Biol Chem. 2001;276(9):6267-6273. View Source